Cas no 774547-31-8 (N-{[2-(benzyloxy)-1-naphthyl]methyl}-N-methylamine)

N-{[2-(Benzyloxy)-1-naphthyl]methyl}-N-methylamine is a specialized organic compound featuring a naphthalene core substituted with a benzyloxy group at the 2-position and an N-methylaminomethyl moiety at the 1-position. This structure imparts unique reactivity, making it a valuable intermediate in synthetic organic chemistry, particularly for the preparation of pharmacologically active molecules or functional materials. The benzyloxy group enhances solubility in organic solvents, while the tertiary amine functionality offers versatility in further derivatization, such as reductive amination or alkylation. Its rigid naphthyl backbone contributes to steric control in reactions, improving selectivity. Suitable for controlled environments, it requires handling under inert conditions due to potential sensitivity.
N-{[2-(benzyloxy)-1-naphthyl]methyl}-N-methylamine structure
774547-31-8 structure
Product Name:N-{[2-(benzyloxy)-1-naphthyl]methyl}-N-methylamine
CAS No:774547-31-8
MF:C19H19NO
MW:277.360265016556
CID:6233711
PubChem ID:834200
Update Time:2025-06-10

N-{[2-(benzyloxy)-1-naphthyl]methyl}-N-methylamine Chemical and Physical Properties

Names and Identifiers

    • {[2-(BENZYLOXY)NAPHTHALEN-1-YL]METHYL}(METHYL)AMINE
    • EN300-651686
    • CS-0301483
    • N-{[2-(benzyloxy)-1-naphthyl]methyl}-N-methylamine
    • CHEMBL1621583
    • 1-(2-(Benzyloxy)naphthalen-1-yl)-N-methylmethanamine
    • N-methyl-1-(2-phenylmethoxynaphthalen-1-yl)methanamine
    • AN-465/42245970
    • AKOS001478127
    • 774547-31-8
    • Inchi: 1S/C19H19NO/c1-20-13-18-17-10-6-5-9-16(17)11-12-19(18)21-14-15-7-3-2-4-8-15/h2-12,20H,13-14H2,1H3
    • InChI Key: PMJFTDJHOQAWCY-UHFFFAOYSA-N
    • SMILES: O(CC1C=CC=CC=1)C1=CC=C2C=CC=CC2=C1CNC

Computed Properties

  • Exact Mass: 277.146664230g/mol
  • Monoisotopic Mass: 277.146664230g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 300
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 21.3Ų

N-{[2-(benzyloxy)-1-naphthyl]methyl}-N-methylamine Pricemore >>

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N-{[2-(benzyloxy)-1-naphthyl]methyl}-N-methylamine Related Literature

Additional information on N-{[2-(benzyloxy)-1-naphthyl]methyl}-N-methylamine

N-{[2-(benzyloxy)-1-naphthyl]methyl}-N-methylamine: An Overview of CAS No. 774547-31-8

N-{[2-(benzyloxy)-1-naphthyl]methyl}-N-methylamine (CAS No. 774547-31-8) is a complex organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and chemical research. This compound, characterized by its unique molecular structure, exhibits a combination of aromatic and aliphatic functionalities that make it a valuable candidate for various scientific investigations.

The molecular formula of N-{[2-(benzyloxy)-1-naphthyl]methyl}-N-methylamine is C19H20NO, and it has a molecular weight of approximately 276.36 g/mol. The compound features a naphthalene ring system substituted with a benzyloxy group and a methylamine moiety, which contributes to its distinct chemical properties and reactivity.

In the realm of pharmaceutical research, N-{[2-(benzyloxy)-1-naphthyl]methyl}-N-methylamine has been explored for its potential as a lead compound in the development of new drugs. Recent studies have highlighted its ability to interact with specific biological targets, such as receptors and enzymes, which are crucial in various disease pathways. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits promising activity against certain types of cancer cells, suggesting its potential as an anticancer agent.

Beyond its pharmaceutical applications, N-{[2-(benzyloxy)-1-naphthyl]methyl}-N-methylamine has also been investigated for its use in organic synthesis. Its versatile structure allows it to serve as an intermediate in the synthesis of more complex molecules, including those with therapeutic potential. Chemists have utilized this compound in the development of novel synthetic routes that enhance the efficiency and yield of target molecules, contributing to advancements in synthetic chemistry.

The physical properties of N-{[2-(benzyloxy)-1-naphthyl]methyl}-N-methylamine are well-documented and include its melting point, boiling point, and solubility characteristics. These properties are essential for optimizing its use in laboratory settings and industrial processes. For example, the compound's solubility in common organic solvents such as dichloromethane and ethanol makes it suitable for various chemical reactions and purification techniques.

In terms of safety and handling, while N-{[2-(benzyloxy)-1-naphthyl]methyl}-N-methylamine is not classified as a hazardous material, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE) should be worn, and the compound should be stored in a cool, dry place away from incompatible materials.

The environmental impact of N-{[2-(benzyloxy)-1-naphthyl]methyl}-N-methylamine is another area of ongoing research. Scientists are investigating the biodegradability and ecotoxicity of this compound to ensure that its use does not pose significant environmental risks. Preliminary studies suggest that under controlled conditions, the compound can be safely disposed of without adverse effects on ecosystems.

In conclusion, N-{[2-(benzyloxy)-1-naphthyl]methyl}-N-methylamine (CAS No. 774547-31-8) is a multifaceted compound with a wide range of potential applications in pharmaceuticals and organic synthesis. Its unique molecular structure and chemical properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its behavior and utility, this compound is poised to play a significant role in advancing scientific knowledge and innovation.

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